2-(2-Oxo-1,2-dihydropyridin-3-yl)acetic acid
Overview
Description
“2-(2-Oxo-1,2-dihydropyridin-3-yl)acetic acid” is a chemical compound that is less studied but has been identified as an important cyclic derivative of pyridine. It is of interest as a complexating agent and in pharmaceuticals .
Synthesis Analysis
The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which then reacts with active methylene nitriles . This method allows for the production of these derivatives, which are useful as drug precursors or perspective ligands .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C7H7NO3 . The InChI Code for this compound is 1S/C8H9NO4/c10-7-3-6 (1-2-9-7)4-13-5-8 (11)12/h1-3H,4-5H2, (H,9,10) (H,11,12) and the InChI Key is AQOUKZUJYJAOQF-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound “this compound” can react with alkyl halides regioselectively at the S atom to give sulfides . Other active methylene nitriles can also be introduced in the reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 183.16 . It is a powder at room temperature .Scientific Research Applications
2-(2-Oxo-1,2-dihydropyridin-3-yl)acetic acid has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for various diseases, including cancer, diabetes, and cardiovascular diseases. It has also been investigated for its antioxidant and anti-inflammatory properties, which could be useful in the treatment of various diseases. Moreover, the compound has been studied for its potential as a fluorescent probe for detecting metal ions in biological systems.
Mechanism of Action
The mechanism of action of 2-(2-Oxo-1,2-dihydropyridin-3-yl)acetic acid is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes or signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of protein tyrosine phosphatase 1B, which is involved in insulin signaling and has been implicated in the development of diabetes and obesity.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, it has been shown to have antioxidant and anti-inflammatory properties, which could be useful in the treatment of various diseases. It has also been shown to have hypoglycemic and hypolipidemic effects, which could be useful in the treatment of diabetes and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-Oxo-1,2-dihydropyridin-3-yl)acetic acid in lab experiments is its potential as a drug candidate for various diseases. Moreover, its fluorescent properties make it useful as a probe for detecting metal ions in biological systems. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use as a drug candidate.
Future Directions
There are several future directions for the study of 2-(2-Oxo-1,2-dihydropyridin-3-yl)acetic acid. One direction is to further investigate its potential as a drug candidate for various diseases, including cancer, diabetes, and cardiovascular diseases. Another direction is to explore its fluorescent properties for use as a probe for detecting metal ions in biological systems. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use as a drug candidate.
Safety and Hazards
properties
IUPAC Name |
2-(2-oxo-1H-pyridin-3-yl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-6(10)4-5-2-1-3-8-7(5)11/h1-3H,4H2,(H,8,11)(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYASBBZWSBMUNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301280907 |
Source
|
| Record name | 1,2-Dihydro-2-oxo-3-pyridineacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301280907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
100960-03-0 |
Source
|
| Record name | 1,2-Dihydro-2-oxo-3-pyridineacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=100960-03-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Dihydro-2-oxo-3-pyridineacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301280907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-hydroxypyridin-3-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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